7-MAC
7-MAC
Brand Name:
Vulcanchem
CAS No.:
56610-72-1
VCID:
VC21191268
InChI:
InChI=1S/C24H24N6O4S2/c1-29-23(26-27-28-29)36-14-17-13-35-22-24(25,33-2)21(32)30(22)18(17)20(31)34-19(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,19,22H,13-14,25H2,1-2H3
SMILES:
CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)(N)OC)SC2)C(=O)OC(C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula:
C24H24N6O4S2
Molecular Weight:
524.6 g/mol
7-MAC
CAS No.: 56610-72-1
Cat. No.: VC21191268
Molecular Formula: C24H24N6O4S2
Molecular Weight: 524.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 56610-72-1 |
|---|---|
| Molecular Formula | C24H24N6O4S2 |
| Molecular Weight | 524.6 g/mol |
| IUPAC Name | benzhydryl 7-amino-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
| Standard InChI | InChI=1S/C24H24N6O4S2/c1-29-23(26-27-28-29)36-14-17-13-35-22-24(25,33-2)21(32)30(22)18(17)20(31)34-19(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,19,22H,13-14,25H2,1-2H3 |
| Standard InChI Key | QGXKMJVEULWQSB-UHFFFAOYSA-N |
| Isomeric SMILES | CN1C(=NN=N1)SCC2=C(N3[C@@H]([C@@](C3=O)(N)OC)SC2)C(=O)OC(C4=CC=CC=C4)C5=CC=CC=C5 |
| SMILES | CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)(N)OC)SC2)C(=O)OC(C4=CC=CC=C4)C5=CC=CC=C5 |
| Canonical SMILES | CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)(N)OC)SC2)C(=O)OC(C4=CC=CC=C4)C5=CC=CC=C5 |
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